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Compound of Interest

Compound Name: beta-D-Ribofuranose

Cat. No.: B144940

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for the handling of beta-D-Ribofuranose.

While a comprehensive Safety Data Sheet (SDS) for beta-D-Ribofuranose (CAS 36468-53-8)
is not readily available in public domains, GHS hazard classifications indicate that this
compound is harmful if swallowed and can cause skin, eye, and respiratory irritation. The
following guidance is based on these known hazards and general best practices for laboratory
safety. It is crucial to supplement this information with a substance-specific risk assessment
before commencing any work.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to mitigate the identified risks of
irritation and potential harm from ingestion.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b144940?utm_src=pdf-interest
https://www.benchchem.com/product/b144940?utm_src=pdf-body
https://www.benchchem.com/product/b144940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Protection Type Recommended PPE Rationale
) Chemical safety goggles or a To prevent eye irritation from
Eye Protection )
face shield dust or splashes.
) Nitrile or other chemically To prevent skin irritation upon
Hand Protection )
resistant gloves contact.

To protect skin and clothing

Body Protection Laboratory coat o
from contamination.

Use in a well-ventilated area. A

NIOSH-approved respirator To prevent respiratory tract
Respiratory Protection may be necessary if dust is irritation from airborne
generated and engineering particles.

controls are insufficient.

Operational Plan: Safe Handling and Storage
Adherence to strict operational protocols is critical to minimize exposure and ensure a safe
laboratory environment.

Handling Procedures:

e Engineering Controls: Handle beta-D-Ribofuranose in a well-ventilated area, preferably
within a chemical fume hood, especially when manipulating the solid form to minimize dust
generation.

o Personal Hygiene: Avoid eating, drinking, or smoking in areas where beta-D-Ribofuranose
is handled. Wash hands thoroughly with soap and water after handling and before leaving
the laboratory.

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.

o Aerosol and Dust Minimization: When transferring or weighing the solid compound, do so
carefully to avoid creating dust.

Storage Plan:
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o Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
place.

e Incompatibilities: Store away from strong oxidizing agents.

Disposal Plan

Proper disposal of beta-D-Ribofuranose and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:

e Collection: Collect all waste material, including unused beta-D-Ribofuranose and any
contaminated consumables (e.g., gloves, weighing paper), in a designated, clearly labeled,
and sealed container.

o Regulations: Dispose of all chemical waste in accordance with local, state, and federal
regulations. Consult your institution's environmental health and safety (EHS) department for
specific guidance on chemical waste disposal.

o Contaminated PPE: Decontaminate or dispose of all used PPE as hazardous waste
according to institutional protocols.

Logical Relationship for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
Personal Protective Equipment when handling beta-D-Ribofuranose, based on the potential
routes of exposure.
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Hazard Assessment

Handling beta-D-Ribofuranose
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« To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
beta-D-Ribofuranose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144940#personal-protective-equipment-for-handling-
beta-d-ribofuranose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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